N-benzyl-N-phenyl-2-{[4-(trifluoromethyl)-2-pyrimidinyl]thio}acetamide

• IUPAC Name: N-benzyl-N-phenyl-2-[4-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H16F3N3OS/c21-20(22,23)17-11-12-24-19(25-17)28-14-18(27)26(16-9-5-2-6-10-16)13-15-7-3-1-4-8-15/h1-12H,13-14H2
• InChI Key: UAZSISPGBLOSFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=CC=CC=C2)C(=O)CSC3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C20H16F3N3OS
• Molecular Weight: 403.4 g/mol

Description

The compound N-benzyl-N-phenyl-2-{[4-(trifluoromethyl)-2-pyrimidinyl]thio}acetamide belongs to a class of chemicals known for their potential in various applications due to their unique structural and functional properties. These compounds are often studied for their chemical reactions, molecular structure, and physical and chemical properties, which can lead to various practical applications in fields such as medicinal chemistry and material science.

Synthesis Analysis

The synthesis of related compounds often involves the condensation of specific halides with thiourea or thioamides, leading to the formation of thioacetamide derivatives. For example, a synthesis approach might include the reaction of dichloroacetamide with POCl3 in acetate to form related compounds, showcasing the versatility of synthetic routes in creating complex structures (Ping, 2007).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by specific spatial arrangements and bonding patterns. For instance, crystallographic studies have shown that these molecules can exhibit folded conformations around the methylene C atom of the thioacetamide bridge, with intramolecular hydrogen bonding stabilizing this conformation (Subasri et al., 2016).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, contributing to their diverse chemical properties. Their reactivity can be attributed to the presence of functional groups such as the thioacetamide group, which allows for further chemical modifications and interactions. The specific chemical properties depend on the substituents and the molecular framework of the compound.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior under different conditions. These properties are determined through methods such as X-ray diffraction, NMR, and IR spectroscopy, providing insights into the compound's stability, solubility, and potential applications (Duran & Canbaz, 2013).